Cas no 1251325-84-4 (4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine)

• Product Name: 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine
• CAS No: 1251325-84-4
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• MDL: MFCD14611229
• CID: 4691300
• Update Time: 2025-10-29

4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyrimidin-4-yl)-3-methylmorpholine
• 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine

• MDL： MFCD14611229
• Inchi： 1S/C9H12ClN3O/c1-7-5-14-3-2-13(7)9-4-8(10)11-6-12-9/h4,6-7H,2-3,5H2,1H3
• InChI Key： KZBCUQOGRONLEV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCOCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 38.2

Additional information on 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine

4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine: A Comprehensive Overview

4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine is a chemical compound with the CAS number 1251325-84-4. This compound belongs to the class of morpholine derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The structure of this compound is characterized by a morpholine ring substituted with a 6-chloropyrimidine group at the 4-position and a methyl group at the 3-position, making it a unique member of the pyrimidine analogs family.

The synthesis of 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine involves a series of carefully designed organic reactions. The starting material is typically a pyrimidine derivative, which undergoes substitution or coupling reactions to introduce the morpholine moiety. The presence of the chlorine atom at the 6-position of the pyrimidine ring plays a crucial role in determining the compound's reactivity and stability. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for research and industrial applications.

One of the most promising applications of 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine lies in its potential as a drug candidate. Pyrimidine derivatives are known for their ability to interact with various biological targets, such as kinases and receptors, making them valuable in drug discovery programs. Researchers have reported that this compound exhibits significant inhibitory activity against certain enzymes, which could be exploited for therapeutic purposes. For instance, studies have shown that it can modulate cellular signaling pathways involved in inflammation and cancer progression.

In addition to its pharmacological applications, 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine has also been explored in materials science. Its unique structure allows it to form stable complexes with metal ions, making it a potential candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have highlighted the importance of functional groups like those present in this compound for achieving desired properties.

The study of 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine has also contributed to our understanding of heterocyclic chemistry. The pyrimidine ring is a fundamental structure in many natural products and synthetic compounds, and modifications to its substituents can significantly alter its electronic properties and reactivity. By investigating the reactivity of this compound under various conditions, chemists have gained insights into designing more efficient synthetic routes for related compounds.

From an environmental perspective, 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 4-(6-Chloropyrimidin-4-yl)-3-methylmorpholine is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug development, materials science, and chemical synthesis. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.